N-[3-[3-(1,3-benzodioxol-5-yl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide

• IUPAC Name: N-[3-[3-(1,3-benzodioxol-5-yl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C18H19N3O6S2/c1-28(22,23)20-14-5-3-4-12(8-14)15-10-16(21(19-15)29(2,24)25)13-6-7-17-18(9-13)27-11-26-17/h3-9,16,20H,10-11H2,1-2H3
• InChI Key: YUCKXMVIWVZZQU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=NN(C(C2)C3=CC4=C(C=C3)OCO4)S(=O)(=O)C
• Molecular Formula: C18H19N3O6S2
• Molecular Weight: 437.5 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamide derivatives has been explored in various studies. For instance, alkyl phenyl sulfones and N,N-dimethyl methanesulfonamide can be converted into their 1,1-dilithio salts, which then react with carbonyl compounds to yield α,β-unsaturated sulfones and β-hydroxysulfones . Another study demonstrated the synthesis of N-(2-phenoxy-4-(3-phenoxyprop-1-ynyl)phenyl)methanesulfonamide through Sonogashira cross-coupling, highlighting the utility of this method in synthesizing complex sulfonamides . Additionally, the synthesis of 1-(4

Scientific Research Applications

Interaction and Physical Properties

• Interaction Studies with Methyl Acetate : A study analyzed the interactions of methyl acetate with aqueous solutions of quinoxaline derivatives, including variants of the targeted compound, focusing on the effect of temperature and concentration (Raphael, Bahadur, & Ebenso, 2015).

Inhibitory and Adsorption Properties

• Corrosion Inhibition Properties : Research on quinoxaline derivatives (related to the compound ) demonstrated their ability to inhibit corrosion of mild steel in acidic environments. This study highlighted the adsorption characteristics and protective efficacy of these compounds (Olasunkanmi et al., 2016).

Pharmaceutical Applications

• Antiarrhythmic and Antioxidant Activity : A series of compounds, including the target molecule or its analogs, were synthesized and evaluated for their antiarrhythmic and antioxidant activities, specifically on rat heart preparations (Koufaki et al., 2006).
• Anti-inflammatory Agents : Another study focused on the synthesis and evaluation of derivatives, including those related to the target compound, as potential anti-inflammatory agents (Abdellatif, Moawad, & Knaus, 2014).

Chemical and Structural Analysis

• Structural Studies : A research focused on the structural study of nimesulidetriazole derivatives, closely related to the compound , provided insights into the supramolecular assembly and intermolecular interactions (Dey et al., 2015).

Enzyme Inhibition

• Enzyme Inhibitory Potential : Investigation into sulfonamides with benzodioxane and acetamide moieties, related to the target compound, revealed their potential as enzyme inhibitors, specifically against α-glucosidase and acetylcholinesterase (Abbasi et al., 2019).